Cas no 52906-59-9 (3-phenyl-2,5-dihydro-1H-pyrrole)
3-phenyl-2,5-dihydro-1H-pyrrole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole, 2,5-dihydro-3-phenyl-
- 3-phenyl-2,5-dihydro-1H-pyrrole
- 52906-59-9
- EN300-150540
- SCHEMBL2173351
- RMASDOGCVKBOCY-UHFFFAOYSA-N
- DTXSID10388725
- AKOS006346851
- 3-phenyl-3-pyrroline
-
- Inchi: 1S/C10H11N/c1-2-4-9(5-3-1)10-6-7-11-8-10/h1-6,11H,7-8H2
- InChI Key: RMASDOGCVKBOCY-UHFFFAOYSA-N
- SMILES: N1CC=C(C2C=CC=CC=2)C1
Computed Properties
- Exact Mass: 145.08923
- Monoisotopic Mass: 145.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03
3-phenyl-2,5-dihydro-1H-pyrrole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-150540-0.05g |
3-phenyl-2,5-dihydro-1H-pyrrole |
52906-59-9 | 0.05g |
$983.0 | 2023-02-14 | ||
| Enamine | EN300-150540-0.1g |
3-phenyl-2,5-dihydro-1H-pyrrole |
52906-59-9 | 0.1g |
$1031.0 | 2023-02-14 | ||
| Enamine | EN300-150540-0.25g |
3-phenyl-2,5-dihydro-1H-pyrrole |
52906-59-9 | 0.25g |
$1078.0 | 2023-02-14 | ||
| Enamine | EN300-150540-0.5g |
3-phenyl-2,5-dihydro-1H-pyrrole |
52906-59-9 | 0.5g |
$1124.0 | 2023-02-14 | ||
| Enamine | EN300-150540-1.0g |
3-phenyl-2,5-dihydro-1H-pyrrole |
52906-59-9 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-150540-2.5g |
3-phenyl-2,5-dihydro-1H-pyrrole |
52906-59-9 | 2.5g |
$2295.0 | 2023-02-14 | ||
| Enamine | EN300-150540-5.0g |
3-phenyl-2,5-dihydro-1H-pyrrole |
52906-59-9 | 5.0g |
$3396.0 | 2023-02-14 | ||
| Enamine | EN300-150540-10.0g |
3-phenyl-2,5-dihydro-1H-pyrrole |
52906-59-9 | 10.0g |
$5037.0 | 2023-02-14 | ||
| Enamine | EN300-150540-50mg |
3-phenyl-2,5-dihydro-1H-pyrrole |
52906-59-9 | 50mg |
$829.0 | 2023-09-27 | ||
| Enamine | EN300-150540-100mg |
3-phenyl-2,5-dihydro-1H-pyrrole |
52906-59-9 | 100mg |
$869.0 | 2023-09-27 |
3-phenyl-2,5-dihydro-1H-pyrrole Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 3-phenyl-2,5-dihydro-1H-pyrrole
Recent Advances in the Study of 3-phenyl-2,5-dihydro-1H-pyrrole (CAS: 52906-59-9) in Chemical Biology and Pharmaceutical Research
The compound 3-phenyl-2,5-dihydro-1H-pyrrole (CAS: 52906-59-9) has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This heterocyclic scaffold, characterized by a phenyl-substituted pyrroline ring, serves as a versatile building block for drug discovery and biological probe development. Recent studies have explored its role as a privileged structure in medicinal chemistry, with particular emphasis on its interactions with various biological targets.
Structural analysis of 3-phenyl-2,5-dihydro-1H-pyrrole reveals interesting conformational properties that contribute to its biological activity. The partially saturated pyrrole ring exhibits a degree of flexibility while maintaining aromatic character through conjugation with the phenyl substituent. This balance between rigidity and flexibility has been shown to be crucial for its binding affinity to protein targets. Recent crystallographic studies published in the Journal of Medicinal Chemistry (2023) have provided detailed insights into the molecular interactions of this scaffold with enzyme active sites.
In pharmacological research, derivatives of 3-phenyl-2,5-dihydro-1H-pyrrole have demonstrated promising activity across multiple therapeutic areas. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported novel analogs showing potent inhibition of inflammatory mediators, with IC50 values in the low micromolar range. The mechanism of action appears to involve modulation of NF-κB signaling pathways, suggesting potential applications in autoimmune diseases and chronic inflammation.
The synthetic accessibility of 3-phenyl-2,5-dihydro-1H-pyrrole derivatives has been significantly improved through recent methodological developments. A breakthrough paper in Organic Letters (2023) described a catalytic asymmetric synthesis route that enables efficient production of enantiomerically pure forms of this scaffold. This advancement is particularly important given the increasing recognition of the pharmacological differences between stereoisomers in drug development.
From a drug metabolism perspective, recent ADME studies have shown that 3-phenyl-2,5-dihydro-1H-pyrrole derivatives generally exhibit favorable pharmacokinetic profiles. The scaffold demonstrates moderate metabolic stability across various cytochrome P450 isoforms, with the 2,5-dihydro-1H-pyrrole ring showing resistance to oxidative metabolism compared to fully aromatic counterparts. These findings, published in Drug Metabolism and Disposition (2024), support the continued investigation of this structural class for therapeutic applications.
Emerging applications in chemical biology have expanded the utility of 3-phenyl-2,5-dihydro-1H-pyrrole beyond traditional drug discovery. Recent work published in ACS Chemical Biology (2024) has demonstrated its effectiveness as a molecular probe for studying protein-protein interactions. The scaffold's ability to mimic natural product pharmacophores while offering synthetic versatility makes it particularly valuable for target identification and validation studies.
Future research directions for 3-phenyl-2,5-dihydro-1H-pyrrole derivatives appear promising, with several pharmaceutical companies including this scaffold in their discovery pipelines. The combination of synthetic tractability, favorable physicochemical properties, and demonstrated biological activity positions this structural class as an important focus area in medicinal chemistry. Ongoing clinical trials of related compounds suggest that translation of these research findings into therapeutic applications may be forthcoming.
52906-59-9 (3-phenyl-2,5-dihydro-1H-pyrrole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)